Cas no 2230840-47-6 ((R)-1-(3-Nitro-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride)

• Product Name: (R)-1-(3-Nitro-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
• CAS No: 2230840-47-6
• MF: C₉H₁₀ClF₃N₂O₂
• MW: 270.636111736298
• CID: 4741337
• PubChem ID: 146681300
• Update Time: 2026-02-25

(R)-1-(3-Nitro-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Nitro-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
• A936920
• A937434
• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethylamine HCl
• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• MFCD32265411
• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanamine HCl
• DB-389047
• (R)-1-(3-Nitro-5-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride?
• AS-84861
• 2230840-47-6
• CS-0130992
• E81532
• (1R)-1-[3-nitro-5-(trifluoromethyl)phenyl]ethanamine hydrochloride
• SCHEMBL23412400

• Inchi： 1S/C9H9F3N2O2.ClH/c1-5(13)6-2-7(9(10,11)12)4-8(3-6)14(15)16;/h2-5H,13H2,1H3;1H/t5-;/m1./s1
• InChI Key： UXEFPNBAQCYBDW-NUBCRITNSA-N
• SMILES： Cl.FC(C1=CC(=CC(=C1)[C@@H](C)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 270.0382897g/mol
• Monoisotopic Mass: 270.0382897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8